Cas no 2229528-90-7 (3-oxo-1-2-(propan-2-yl)-1,3-thiazol-5-ylcyclobutane-1-carboxylic acid)

• Product Name: 3-oxo-1-2-(propan-2-yl)-1,3-thiazol-5-ylcyclobutane-1-carboxylic acid
• CAS No: 2229528-90-7
• MF: C₁₁H₁₃NO₃S
• MW: 239.290821790695
• CID: 5810925
• PubChem ID: 165675846
• Update Time: 2025-05-19

3-oxo-1-2-(propan-2-yl)-1,3-thiazol-5-ylcyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-oxo-1-2-(propan-2-yl)-1,3-thiazol-5-ylcyclobutane-1-carboxylic acid
• 3-oxo-1-[2-(propan-2-yl)-1,3-thiazol-5-yl]cyclobutane-1-carboxylic acid
• 2229528-90-7
• EN300-1740566

• Inchi： 1S/C11H13NO3S/c1-6(2)9-12-5-8(16-9)11(10(14)15)3-7(13)4-11/h5-6H,3-4H2,1-2H3,(H,14,15)
• InChI Key： PANQEVIJRHQXNU-UHFFFAOYSA-N
• SMILES： S1C(C(C)C)=NC=C1C1(C(=O)O)CC(C1)=O

Computed Properties

• Exact Mass: 239.06161445g/mol
• Monoisotopic Mass: 239.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 95.5Ų

Additional information on 3-oxo-1-2-(propan-2-yl)-1,3-thiazol-5-ylcyclobutane-1-carboxylic acid

3-Oxo-1-(2-(Propan-2-yl)-1,3-thiazol-5-yl)cyclobutane-1-carboxylic Acid: A Comprehensive Overview

The compound 3-Oxo-1-(2-(Propan-2-yl)-1,3-thiazol-5-yl)cyclobutane-1-carboxylic Acid (CAS No. 2229528-90-7) is a structurally complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of thiazole derivatives, which have been extensively studied due to their diverse biological activities and applications in drug discovery. The molecule's structure features a cyclobutane ring fused with a thiazole moiety, along with a carboxylic acid group and a propan-2-yl substituent, making it a unique candidate for further exploration.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-component reactions and modular approaches. Researchers have employed strategies such as the Huisgen cycloaddition and subsequent functionalization to construct the thiazole ring system. The incorporation of the cyclobutane ring has been achieved via ring-closing metathesis, which not only enhances the molecule's stability but also introduces strain that can be exploited for bioactivity modulation. These synthetic methodologies have significantly improved the scalability and cost-effectiveness of producing this compound for research and potential commercial applications.

The biological activity of 3-Oxo-1-(2-(Propan-2-yl)-1,3-thiazol-5-yl)cyclobutane-1-carboxylic Acid has been a focal point of recent studies. Preclinical data suggest that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for treating chronic inflammatory diseases such as arthritis and neurodegenerative disorders. Additionally, its ability to modulate key signaling pathways, such as the NF-kB pathway, has been highlighted in several in vitro studies. These findings underscore its potential as a lead molecule in drug development programs targeting inflammatory conditions.

Another area of interest lies in the compound's role as a scaffold for designing novel bioactive molecules. The thiazole moiety is known for its versatility in binding to various protein targets, including kinases and proteases. By modifying the substituents on the thiazole ring or altering the cyclobutane structure, researchers can fine-tune the molecule's pharmacokinetic properties and enhance its bioavailability. Recent computational studies using molecular docking have revealed potential binding affinities for this compound with several therapeutic targets, further validating its utility in drug design.

From an environmental perspective, the synthesis and application of 3-Oxo-1-(2-(Propan-2-yl)-1,3-thiazol-5-yl)cyclobutane-1-carboxylic Acid align with green chemistry principles. The use of catalytic processes and recyclable solvents in its production minimizes waste generation and reduces the carbon footprint associated with its manufacture. Moreover, its biodegradability has been assessed under controlled conditions, indicating that it poses minimal risk to aquatic ecosystems when used responsibly.

In conclusion, 3-Oxo-1-(2-(Propan-2-yl)-1,3-thiazol-5-yl)cyclobutane-1-carboxylic Acid represents a cutting-edge molecule with multifaceted applications across chemistry and pharmacology. Its unique structure, coupled with advanced synthetic methodologies and promising biological profiles, positions it as a valuable asset in both academic research and industrial development. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to the advancement of therapeutic interventions and chemical innovation.